Cas no 1188-64-3 (1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate))

1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate) structure
1188-64-3 structure
Product Name:1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
CAS No:1188-64-3
MF:C3H10O9P2
MW:252.0536236763
CID:196303
PubChem ID:102018
Update Time:2025-04-19

1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
    • (1-hydroxy-3-phosphonooxypropan-2-yl) dihydrogen phosphate
    • 3-hydroxypropane-1,2-diyl bis(dihydrogenphosphate)
    • 3-hydroxypropane-1,2-diyl bis[dihydrogen (phosphate)]
    • SCHEMBL680243
    • EINECS 214-710-5
    • 3-Hydroxypropane-1,2-diyl bis(dihydrogen phosphate)
    • CHEMBL42332
    • 1188-64-3
    • 2,3-Diphosphoglycerin
    • DTXSID90922787
    • NS00046086
    • Inchi: 1S/C3H10O9P2/c4-1-3(12-14(8,9)10)2-11-13(5,6)7/h3-4H,1-2H2,(H2,5,6,7)(H2,8,9,10)
    • InChI Key: IBPDKUYWDGDBQW-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OC(CO)COP(=O)(O)O

Computed Properties

  • Exact Mass: 251.98
  • Monoisotopic Mass: 251.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -4
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • Density: 1.984
  • Boiling Point: 636.8°Cat760mmHg
  • Flash Point: 338.9°C
  • Refractive Index: 1.556
  • PSA: 153.75
  • LogP: -1.43410
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